molecular formula C9H12BrN B1268983 3-Bromo-2,4,6-trimethylaniline CAS No. 82842-52-2

3-Bromo-2,4,6-trimethylaniline

Cat. No. B1268983
CAS RN: 82842-52-2
M. Wt: 214.1 g/mol
InChI Key: MVLMPTBHZPYDBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-2,4,6-trimethylaniline is a chemical compound with the molecular formula C9H12BrN . It appears as a white to pink or yellow to brown powder or fused solid .


Molecular Structure Analysis

The molecular structure of 3-Bromo-2,4,6-trimethylaniline consists of a benzene ring substituted with a bromine atom and three methyl groups, as well as an amine group . The exact 3D structure can be computed using specialized software .


Physical And Chemical Properties Analysis

3-Bromo-2,4,6-trimethylaniline has a melting point of 33.5-39.5°C and a density of 1.313 g/mL at 25°C . It is a light brown to dark brown to dark purple powder or solid .

Scientific Research Applications

It’s worth noting that the related compound, 2,4,6-Trimethylaniline, is useful for the preparation of Grubbs’ catalyst and is used as a precursor to dyes . It undergoes condensation reaction with glyoxal to prepare glyoxal-bis (mesitylimine). It is also involved in the preparation of 1,3-diketimines ligands by condensation with 1,3-diketones .

Safety And Hazards

3-Bromo-2,4,6-trimethylaniline is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to use personal protective equipment .

properties

IUPAC Name

3-bromo-2,4,6-trimethylaniline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12BrN/c1-5-4-6(2)9(11)7(3)8(5)10/h4H,11H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MVLMPTBHZPYDBZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1N)C)Br)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12BrN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30350868
Record name 3-Bromo-2,4,6-trimethylaniline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30350868
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

214.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Bromo-2,4,6-trimethylaniline

CAS RN

82842-52-2
Record name 3-Bromo-2,4,6-trimethylaniline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30350868
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-Bromo-2,4,6-trimethylaniline
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-Bromo-2,4,6-trimethylaniline
Reactant of Route 2
Reactant of Route 2
3-Bromo-2,4,6-trimethylaniline
Reactant of Route 3
Reactant of Route 3
3-Bromo-2,4,6-trimethylaniline
Reactant of Route 4
Reactant of Route 4
3-Bromo-2,4,6-trimethylaniline
Reactant of Route 5
Reactant of Route 5
3-Bromo-2,4,6-trimethylaniline
Reactant of Route 6
Reactant of Route 6
3-Bromo-2,4,6-trimethylaniline

Citations

For This Compound
6
Citations
C OK-JA, G HUI-JEONG, C SANG-MU… - Nuclear Engineering …, 2005 - koreascience.kr
N-(3-bromo-2, 4, 6-trimethylacetanilide) iminodiacetic acid (BrTIDA) was synthesized using nitrilotriacetic anhydride prepared in situ, and lyophilized vials were prepared which …
Number of citations: 3 koreascience.kr
M Nabati, A Maghsoudloo-Mahalli… - journals.iau.ir
This article presents the novel method for synthesis of the N-[2, 4, 6-trimethyl-3-bromoacetanilid] iminodiacetic acid (bromo-HIDA, or Br-HIDA) compound in two steps. The Technetium-…
Number of citations: 3 journals.iau.ir
AM Maj, L Delaude, A Demonceau, AF Noels - Tetrahedron, 2007 - Elsevier
A small library of meta- and para-biphenylamines substituted by various alkyl, alkoxy, phenoxy, or halogeno groups on their aromatic rings was synthesized via Suzuki–Miyaura cross-…
Number of citations: 8 www.sciencedirect.com
AV Lipeeva, DO Zakharov, YV Gatilov… - …, 2019 - Wiley Online Library
A convenient protocol for the rapid and efficient synthesis of 3‐bromopeuruthenicin 2 from plant coumarin peuruthenicin 1 is described. Coumarin 2 have been successfully reacted with …
R Jana, TP Pathak, MS Sigman - Chemical reviews, 2011 - ACS Publications
Transition metal-catalyzed cross-coupling reactions of organic electrophiles and organometallic reagents have emerged as a tremendously powerful synthetic tool, and the …
Number of citations: 062 pubs.acs.org
E Mikiciuk-Olasik, I Bilichowski… - Die Pharmazie-An …, 2006 - researchgate.net
A reversed-phase HPLC method has been developed for the estimation of purity and quantitative determination of mebrofenin UV detection at 205 nm was used. The stability of …
Number of citations: 5 www.researchgate.net

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.